Cas no 8000-66-6 (3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic acid)

• Product Name: 3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic acid
• CAS No: 8000-66-6
• MF: C₁₃H₉NO₃
• MW: 227.215463399887
• CID: 47952
• Update Time: 2025-11-02

3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cardamom Oil
• CARDAMOM OIL CEYLON
• Elletaria cardamomum
• 3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic acid
• 3-pyrrol-1-yl-1-benzofuran-2-carboxylic acid
• 3-Pyrrol-1-yl-benzofuran-2-carboxylic acid
• 3-pyrrolylbenzo[b]furan-2-carboxylic acid
• SMR000010567
• Bionet2_001088
• Oprea1_644027
• Oprea1_669454
• MLS000029226
• HMS1367B10
• HMS2412D19
• 9922AE
• SBB007345
• STK319996
• ST002285
• 3-(1H-Pyrrol-1-yl)benzofuran-2-carboxylic acid
• SR-0
• Oils,cardamom
• FEMA 2241
• CARDAMON
• CARDAMON OIL
• ELETTARIA CARDAMOMUM SEED OIL
• CARDAMOM OIL FCC
• Elettaria Cardamomum

• MDL： MFCD00240692
• Inchi： 1S/C13H9NO3/c15-13(16)12-11(14-7-3-4-8-14)9-5-1-2-6-10(9)17-12/h1-8H,(H,15,16)
• InChI Key： YCTXQBNFNACZHO-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=C(C2C=CC=CC1=2)N1C=CC=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.924 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 188 °C/760 mmHg(lit.)
• Flash Point: Fahrenheit: 132.8 ° f < br / > Celsius: 56 ° C < br / >
• Refractive Index: n20/D 1.464(lit.)
• FEMA: 2241 | CARDAMOM SEED OIL (ELETTARIA CARDAMOMUM (L.) MATON)
• Specific Rotation: Angular rotation: +22 to +44°
• Optical Activity: [α]20/D +27°, neat
• Vapor Pressure: No data available

3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 1993C 3 / PGIII
• WGK Germany：2
• Safety Instruction： H303+H313+H333
• RTECS：FH4550300
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Natural Products and Extracts Flavors and Fragrances Essential Oils

Additional information on 3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic acid

Comprehensive Overview of 3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic acid (CAS No. 8000-66-6)

3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic acid (CAS No. 8000-66-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique benzofuran and pyrrole moieties, exhibits versatile chemical properties, making it a valuable intermediate in organic synthesis. Researchers and industry professionals frequently search for "benzofuran derivatives," "pyrrole-containing compounds," and "CAS 8000-66-6 applications," reflecting its growing relevance in modern chemistry.

The structural framework of 3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic acid combines a benzofuran core with a pyrrole substituent, enhancing its potential for diverse applications. Recent studies highlight its role in developing bioactive molecules, particularly in the design of small-molecule inhibitors and fluorescent probes. Searches for "benzofuran carboxylic acid uses" and "pyrrole-benzofuran hybrid compounds" underscore the compound's utility in drug discovery and optoelectronic materials.

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Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize 3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic acid. Its chromatographic behavior and spectroscopic signatures are well-documented, aiding in quality control for industrial applications. Popular search terms like "HPLC analysis of benzofuran derivatives" and "NMR data for CAS 8000-66-6" highlight the demand for precise analytical protocols.

From a commercial perspective, 3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic acid is available through specialized chemical suppliers and research catalogs. Its pricing and purity grades (e.g., "≥98% purity") are frequently queried by procurement teams. The compound's stability under standard storage conditions (room temperature, dry environment) further enhances its practicality for laboratory use.

Emerging trends in computational chemistry have also leveraged 3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic acid as a model system for molecular docking studies. Searches for "DFT calculations on benzofuran-pyrrole systems" and "drug-likeness prediction" demonstrate its role in in silico research. These applications align with the broader interest in AI-driven drug design and cheminformatics.

In summary, 3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic acid (CAS No. 8000-66-6) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and sustainable chemistry. Its structural uniqueness and functional adaptability continue to inspire innovation across scientific disciplines.